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Cat. No.: B1305079

Abstract

This technical guide provides a comprehensive overview of N-(2,2-
dimethoxyethyl)cyclohexanamine, a secondary amine with potential applications in organic
synthesis and medicinal chemistry. Due to the limited availability of published research on this
specific compound, this document focuses on its physicochemical properties, a detailed
representative synthetic protocol, and speculative yet plausible research applications based on
the known utility of related cyclohexylamine derivatives. All quantitative data is presented in a
structured format, and a detailed experimental workflow for its synthesis is provided,
accompanied by a Graphviz visualization. This guide is intended for researchers, scientists,
and drug development professionals interested in the potential utility of this and related
molecules.

Introduction

N-(2,2-dimethoxyethyl)cyclohexanamine is an organic compound featuring a
cyclohexylamine moiety N-substituted with a dimethoxyethyl group. While extensive biological
studies on this specific molecule have not been reported in the scientific literature, its structural
components—a reactive secondary amine and a protected aldehyde functionality (in the form
of the dimethyl acetal)—make it a potentially valuable building block in synthetic chemistry.[1]
Cyclohexylamine and its derivatives are known to be important intermediates in the synthesis
of pharmaceuticals, agrochemicals, and other specialty chemicals.[2][3] This guide aims to
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consolidate the available information on N-(2,2-dimethoxyethyl)cyclohexanamine and to
provide a foundational understanding for its potential applications.

Physicochemical Properties

The following table summarizes the key physicochemical properties of N-(2,2-
dimethoxyethyl)cyclohexanamine. This data has been compiled from chemical supplier
databases and computational predictions.

Property Value Source(s)

CAS Number 99863-45-3 BOC Sciences

Molecular Formula C10H21NO2 BOC Sciences

Molecular Weight 187.28 g/mol BOC Sciences
N-(2,2-

IUPAC Name dimethoxyethyl)cyclohexanami  BOC Sciences
ne

Cyclohexyl-(2,2-dimethoxy-

ethyl)-amine, N-(2,2- .
Synonyms ] ) BOC Sciences
Dimethoxyethyl)cyclohexylami

ne

Boiling Point 243.7 £ 20.0 °C at 760 mmHg BOC Sciences
Density 1.0+0.1 g/cm? BOC Sciences
Purity >95% BOC Sciences

INChl=1S/C10H21NO2/c1-12-
InChl 10(13-2)8-11-9-6-4-3-5-7-9/h9-  BOC Sciences
11H,3-8H2,1-2H3

QSACEZXJVIGRJC- ,
InChl Key BOC Sciences
UHFFFAOYSA-N

Canonical SMILES COC(CNc1cececeer)oc BOC Sciences

Note: Some properties are predicted and may vary from experimentally determined values.
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Synthesis

A common and efficient method for the synthesis of N-substituted cyclohexylamines is
reductive amination.[4][5] This process involves the reaction of a ketone (in this case,
cyclohexanone) with an amine (2,2-dimethoxyethanamine) to form an imine intermediate,
which is then reduced in situ to the desired secondary amine.

Experimental Workflow: Synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine

The following diagram illustrates the workflow for the synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine via reductive amination.
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Reactants & Reagents
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Caption: Synthetic workflow for N-(2,2-dimethoxyethyl)cyclohexanamine.
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Detailed Experimental Protocol

The following is a representative protocol for the synthesis of N-(2,2-

dimethoxyethyl)cyclohexanamine based on general reductive amination procedures.[4][6]

Materials:

Cyclohexanone (1.0 eq)

2,2-Dimethoxyethanamine (1.0 eq)

Sodium triacetoxyborohydride (NaBH(OACc)s3) (1.5 eq)
Dichloromethane (DCM), anhydrous

Saturated sodium bicarbonate (NaHCOs3) solution
Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Appropriate solvent system for chromatography (e.g., ethyl acetate/hexanes with
triethylamine)

Procedure:

Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), add cyclohexanone (1.0 eq) and anhydrous dichloromethane.
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e Amine Addition: Add 2,2-dimethoxyethanamine (1.0 eq) to the solution at room temperature
with stirring.

e Imine Formation: Allow the mixture to stir at room temperature for 1-2 hours to facilitate the
formation of the imine intermediate.

e Reduction: In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the reaction
mixture. Caution: The reaction may be exothermic.

e Reaction Monitoring: Stir the reaction mixture at room temperature overnight (12-16 hours).
The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

o Workup:

o Carefully quench the reaction by the slow addition of saturated sodium bicarbonate
solution.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Extract the aqueous layer with dichloromethane (2x).

o Combine the organic layers and wash with brine.

o Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator.

« Purification: Purify the resulting crude oil by flash column chromatography on silica gel using
an appropriate eluent system to afford the pure N-(2,2-dimethoxyethyl)cyclohexanamine.

o Characterization: Confirm the identity and purity of the final product using standard analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Potential Research Applications (Speculative)
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While no specific applications for N-(2,2-dimethoxyethyl)cyclohexanamine have been
documented, its structure suggests several potential areas of research.[1]

Organic Synthesis

e Precursor to Complex Amines: The secondary amine functionality allows for further
elaboration through reactions such as alkylation, acylation, and arylation to generate more
complex molecular scaffolds.[1]

» Protected Aldehyde Synthon: The 2,2-dimethoxyethyl group is a stable protecting group for
an aldehyde.[7][8] Deprotection under acidic conditions would unmask the aldehyde, which
can then patrticipate in a variety of subsequent reactions (e.g., Wittig reaction, further
reductive aminations, etc.). This dual functionality makes it a useful building block for
bifunctional molecules.

The logical relationship for its use as a synthetic intermediate is outlined below.
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Caption: Potential synthetic pathways using the subject compound.
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Medicinal Chemistry

» Scaffold for Drug Discovery: The cyclohexylamine moiety is present in a number of
biologically active compounds, including pharmaceuticals with analgesic, mucolytic, and
bronchodilator activities.[3] Arylcyclohexylamines, a related class, are known for their activity
on the N-methyl-D-aspartate (NMDA) receptor.[9] N-(2,2-
dimethoxyethyl)cyclohexanamine could serve as a starting point for the synthesis of novel
derivatives to be screened for various biological activities.

o Fragment-Based Drug Design: This molecule could be considered a fragment for use in
fragment-based drug discovery campaigns, where small molecules are screened for binding
to biological targets and then elaborated into more potent leads.

Conclusion

N-(2,2-dimethoxyethyl)cyclohexanamine is a chemical for which there is a notable absence
of in-depth biological studies in the public domain. However, its chemical structure, possessing
a reactive secondary amine and a protected aldehyde, suggests its potential as a valuable
intermediate in organic synthesis. This guide provides the known physicochemical properties
and a detailed, representative synthetic protocol to facilitate its preparation and use in a
laboratory setting. The speculative applications in organic synthesis and medicinal chemistry
are based on the established roles of its constituent functional groups and the broader class of
cyclohexylamine derivatives. Further research into the reactivity and potential biological activity
of this compound is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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